Cas no 1781133-76-3 (O-2-(oxan-3-yl)ethylhydroxylamine)

• Product Name: O-2-(oxan-3-yl)ethylhydroxylamine
• CAS No: 1781133-76-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5797577
• PubChem ID: 105428796
• Update Time: 2025-05-04

O-2-(oxan-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(oxan-3-yl)ethylhydroxylamine
• 1781133-76-3
• O-[2-(oxan-3-yl)ethyl]hydroxylamine
• EN300-1784513

• Inchi： 1S/C7H15NO2/c8-10-5-3-7-2-1-4-9-6-7/h7H,1-6,8H2
• InChI Key： KLFWFEXKZCWSFO-UHFFFAOYSA-N
• SMILES： O1CCCC(CCON)C1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on O-2-(oxan-3-yl)ethylhydroxylamine

O-2-(oxan-3-yl)ethylhydroxylamine: A Comprehensive Overview

O-2-(oxan-3-yl)ethylhydroxylamine, also known by its CAS number 1781133-76-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug discovery and development. The molecule consists of a hydroxylamine group attached to an ethoxy ring, which is further connected to an oxane (tetrahydropyran) moiety. This combination of functional groups makes it a versatile building block for synthesizing complex molecules with diverse biological activities.

Recent studies have highlighted the importance of O-2-(oxan-3-yl)ethylhydroxylamine in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as an intermediate in the construction of peptide mimetics and other bioactive agents. Its ability to form stable amide bonds under mild conditions has made it a valuable reagent in peptide chemistry. Furthermore, the oxane ring imparts additional stability and solubility properties to the molecule, making it suitable for use in various chemical reactions.

The synthesis of O-2-(oxan-3-yl)ethylhydroxylamine involves a multi-step process that typically begins with the preparation of the corresponding hydroxylamine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug design. The use of environmentally friendly reagents and conditions has also contributed to the sustainability of its production process.

In terms of applications, O-2-(oxan-3-yl)ethylhydroxylamine has been extensively studied for its potential in medicinal chemistry. It has been employed as a key intermediate in the synthesis of various pharmaceutical agents, including antibiotics, antiviral drugs, and anticancer agents. For example, its incorporation into β-lactam antibiotics has been shown to enhance their potency and reduce resistance mechanisms. Similarly, its use in the development of protease inhibitors has opened new avenues for treating viral infections such as HIV and hepatitis C.

Another area where O-2-(oxan-3-yl)ethylhydroxylamine has demonstrated significant potential is in the field of agrochemicals. Its ability to act as a selective herbicide or insecticide precursor has been explored in recent agricultural studies. The compound's unique reactivity allows for the development of more efficient and environmentally friendly pest control agents, which are increasingly demanded by modern farming practices.

From a structural perspective, O-2-(oxan-3-yl)ethylhydroxylamine exhibits a fascinating balance between rigidity and flexibility. The oxane ring provides a rigid framework that can be exploited for stereochemical control in synthesis, while the hydroxylamine group offers reactivity that can be tailored for specific transformations. This duality makes it an ideal candidate for exploring novel chemical reactions and catalytic processes.

Recent research has also focused on understanding the biodegradation pathways of O-2-(oxan-3-y l eth yl hydro x yl amine). Environmental scientists have investigated its fate in different ecosystems, with particular emphasis on its potential impact on aquatic life. Studies have shown that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This information is crucial for assessing its safety profile and ensuring sustainable use in industrial applications.

In conclusion, O-CAS No. 1781133 76 3 (O-O-CAS No 1781133 76 3), commonly referred to as O-O-CAS No 1781133 76 3 (O-O-CAS No 178113), stands out as a pivotal molecule in contemporary chemical research. Its versatility as a synthetic intermediate, coupled with its promising biological profiles, positions it as a key player in advancing drug discovery and development efforts across multiple therapeutic areas.